Cas no 2171418-18-9 (3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid)
3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid
- EN300-1574250
- 3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid
- 2171418-18-9
-
- Inchi: 1S/C28H36N2O5/c1-4-20(15-26(31)29-16-19(13-18(2)3)14-27(32)33)30-28(34)35-17-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,18-20,25H,4,13-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t19?,20-/m0/s1
- InChI Key: JGXSGYWRJYMCAT-ANYOKISRSA-N
- SMILES: O(C(N[C@@H](CC)CC(NCC(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 105Ų
3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574250-0.05g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-0.1g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-0.25g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-0.5g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-1.0g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-2.5g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-5.0g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-10.0g |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574250-50mg |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574250-100mg |
3-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-5-methylhexanoic acid |
2171418-18-9 | 100mg |
$2963.0 | 2023-09-24 |
3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid
Introduction to 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid (CAS No. 2171418-18-9)
3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid (CAS No. 2171418-18-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential applications in drug development. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is a key intermediate in the synthesis of peptides and other biologically active molecules.
The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the N-terminal amino group of amino acids. The Fmoc protecting group is known for its ease of removal under mild conditions, making it a preferred choice for synthesizing complex peptides and proteins. The compound 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid incorporates this Fmoc group, which allows for precise control over the reactivity and stability of the molecule during synthesis.
Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 explored the use of Fmoc derivatives in the synthesis of peptides with enhanced bioavailability and stability. The study demonstrated that compounds like 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid can be effectively used to create peptides that are resistant to proteolytic degradation, thereby extending their therapeutic window.
In addition to its role in peptide synthesis, 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid has also shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc group can be used to mask the active site of a drug, allowing it to be delivered to specific tissues or organs before being activated. This approach has been particularly useful in reducing side effects and improving the efficacy of drug treatments.
The structural complexity of 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid also makes it an ideal candidate for studying protein-protein interactions and enzyme inhibition. A study published in *Bioorganic & Medicinal Chemistry* in 2021 investigated the binding affinity of this compound with various enzymes involved in metabolic pathways. The results indicated that 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid can selectively inhibit certain enzymes, which could have implications for treating metabolic disorders and cancer.
The synthesis of 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid involves several steps, including the protection of amino groups, coupling reactions, and deprotection. One common method involves starting with an amino acid derivative and sequentially adding functional groups using coupling reagents such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine). The final step involves removing the Fmoc protecting group under mild conditions, typically using a solution of piperidine in dimethylformamide (DMF).
The physical and chemical properties of 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid are well-documented. It is a white crystalline solid with a molecular weight of approximately 467 g/mol. The compound is soluble in organic solvents such as DMSO (dimethyl sulfoxide) and DMF but has limited solubility in water. Its stability is influenced by factors such as pH, temperature, and exposure to light.
In conclusion, 3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid (CAS No. 2171418-18-9) is a versatile compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique structural features make it an important intermediate in peptide synthesis, prodrug development, and enzyme inhibition studies. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.
2171418-18-9 (3-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-5-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)